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Compound of Interest

Compound Name: 2,6-Dimethyl-5-heptenal

Cat. No.: B093204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dimethyl-5-heptenal, commonly known in the fragrance industry as Melonal®, is a potent

synthetic aldehyde prized for its distinctive fresh and fruity aroma profile.[1][2][3] Its scent is

predominantly characterized by notes of melon, watermelon, cucumber, and a green, ozonic

freshness.[4][5] This unique olfactory profile makes it a valuable ingredient in a wide array of

fragrance applications, from fine perfumery to functional products such as air fresheners,

soaps, and detergents.[6] Chemically, it is a branched-chain unsaturated aldehyde, which

contributes to its reactivity and characteristic scent. This document provides detailed

application notes, experimental protocols, and technical data for the effective use of 2,6-
Dimethyl-5-heptenal in fragrance formulations.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2,6-Dimethyl-5-heptenal is
essential for its proper handling, storage, and application in fragrance formulations.
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Property Value Reference

Chemical Name 2,6-Dimethyl-5-heptenal [2]

Synonyms Melonal, Melon aldehyde [6]

CAS Number 106-72-9 [2]

Molecular Formula C₉H₁₆O [7]

Molecular Weight 140.22 g/mol [6]

Appearance Colorless to pale yellow liquid [6][8]

Odor Profile
Green, melon, cucumber,

watermelon, ozonic, fresh
[4][5][9]

Boiling Point 116-124 °C at 100 mmHg [5]

Flash Point
Approximately 62 °C (143.6

°F)

Solubility
Soluble in ethanol and paraffin

oil; insoluble in water.
[5][7]

Purity (typical) 85 - 100% (GC) [6]

Olfactory Profile and Application in Fragrance
Formulation
2,6-Dimethyl-5-heptenal is a top to middle note in perfumery that imparts a powerful and

diffusive fresh, green, and watery melon character.[4][9] It is highly valued for its ability to

create a natural-smelling marine and fruity-melon accord.[4]

General Recommendations for Use
Due to its potency, 2,6-Dimethyl-5-heptenal is typically used at low concentrations, often in a

diluted form (e.g., 1% or 10% in a solvent like ethanol or dipropylene glycol).[10] It blends well

with other green, fruity, and floral notes.
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The concentration of 2,6-Dimethyl-5-heptenal can vary significantly depending on the desired

outcome and the product application. The following table provides typical usage levels based

on available data.

Product Type

Typical
Concentration (%
of fragrance
concentrate)

Observations Reference

Fine Fragrance (Eau

de Toilette/Parfum)
0.01% - 0.5%

Used to add a fresh,

watery, and fruity top

note. Examples

include 0.02% in

Frederic Malle's

Carnal Flower and

0.25% in DKNY's Be

Delicious Fresh

Blossom.

[11]

Soaps and Shower

Gels
0.05% - 1.0%

Provides a fresh and

clean scent,

enhancing fruity and

green accords.

[10]

Detergents (Powder

and Liquid)
0.02% - 0.5%

Lends a fresh melon

note, particularly

suitable for laundry

detergents.

[4][12]

Air Fresheners 0.1% - 2.0%

Effective in creating

natural-smelling

marine and fruity-

melon notes for room

fragrancing.

[4]

Flavor Formulations
0.5 - 10 ppm (as

consumed)

In flavors, it is used to

impart watermelon,

cucumber, and

tropical fruit notes.
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Experimental Protocols
Protocol for Synthesis of 2,6-Dimethyl-5-heptenal via
Darzens Reaction
This protocol describes a common laboratory-scale synthesis of 2,6-Dimethyl-5-heptenal from

6-methyl-5-hepten-2-one.

Materials:

6-methyl-5-hepten-2-one

Ethyl chloroacetate

Sodium methoxide

Methanol

Sodium hydroxide

Hydrochloric acid

Copper powder

Methyl tert-butyl ether (MTBE)

Standard laboratory glassware and distillation apparatus

Procedure:

Glycidic Ester Formation: To a stirred slurry of 6-methyl-5-hepten-2-one and ethyl

chloroacetate at -10 to -15 °C, slowly add sodium methoxide over 2 hours. Maintain the

temperature and stir for an additional 2 hours.

Saponification: Slowly add a solution of sodium hydroxide in methanol to the reaction

mixture. Heat the resulting solution at 50 °C for 3 hours.

Work-up: Remove methanol by distillation. Pour the reaction mass into water with stirring.
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Extraction: Extract the aqueous layer twice with MTBE and discard the organic layers.

Acidification and Decarboxylation: Acidify the aqueous layer to a pH of 5-6 with concentrated

hydrochloric acid, which will be accompanied by the evolution of carbon dioxide.

Final Extraction: Extract the aqueous layer three times with MTBE. Combine the organic

layers and wash with water.

Purification: Remove the MTBE by distillation at reduced pressure. Add a small amount of

copper powder to the concentrated extract.

Distillation: Purify the final product by vacuum distillation to yield 2,6-Dimethyl-5-heptenal.

Safety Precautions: This synthesis involves flammable solvents and corrosive reagents. It

should be performed in a well-ventilated fume hood with appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.

Protocol for Incorporation of 2,6-Dimethyl-5-heptenal
into a Fragrance Base
This protocol provides a general method for evaluating and incorporating 2,6-Dimethyl-5-
heptenal into a simple fragrance accord.

Materials:

2,6-Dimethyl-5-heptenal (as a 10% solution in ethanol)

Fragrance raw materials for a simple floral-fruity accord (e.g., Linalool, Hedione®,

Galaxolide®)

Ethanol (perfumer's grade)

Glass beakers and pipettes

Digital scale

Smelling strips
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Procedure:

Prepare a Simple Base: Create a simple floral-fruity base by mixing Linalool (40 parts),

Hedione® (40 parts), and Galaxolide® (20 parts).

Create a Series of Dilutions: Prepare a series of test solutions by adding the 10% solution of

2,6-Dimethyl-5-heptenal to the base at different concentrations (e.g., 0.1%, 0.5%, 1.0%,

and 2.0% of the total fragrance concentrate).

Evaluation: Dip smelling strips into each test solution and the control base. Evaluate the odor

profile at different time intervals (top note, middle note, and dry-down) to observe the effect

of 2,6-Dimethyl-5-heptenal on the overall fragrance.

Optimization: Based on the evaluation, select the optimal concentration of 2,6-Dimethyl-5-
heptenal that achieves the desired fresh melon character without overpowering the other

notes.

Final Formulation: Prepare the final fragrance concentrate with the optimized level of 2,6-
Dimethyl-5-heptenal.

Protocol for GC-MS Analysis of a Fragrance Containing
2,6-Dimethyl-5-heptenal
This protocol outlines a standard method for the qualitative and quantitative analysis of a

fragrance oil containing 2,6-Dimethyl-5-heptenal using Gas Chromatography-Mass

Spectrometry (GC-MS).

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a flame ionization detector (FID) and a mass selective

detector (MSD).

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injector: Split mode (e.g., 10:1 ratio) at 250 °C.
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Oven Program: Initial temperature of 40 °C for 5 min, ramp at 25 °C/min to 300 °C, hold for

0.5 min.

MSD: Electron ionization (EI) mode, scanning from m/z 50–550.

Procedure:

Sample Preparation: Dilute the fragrance oil in a suitable solvent (e.g., ethanol or diethyl

ether) to an appropriate concentration for GC-MS analysis.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Acquisition: Run the GC-MS analysis using the specified conditions.

Data Analysis:

Identify the peak corresponding to 2,6-Dimethyl-5-heptenal by comparing its retention

time and mass spectrum with a known standard.

Quantify the amount of 2,6-Dimethyl-5-heptenal in the sample by comparing its peak

area with a calibration curve prepared from standards of known concentrations.

Visualizations
Workflow for Darzens Synthesis of 2,6-Dimethyl-5-
heptenal
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Reactants

Reagents

6-methyl-5-hepten-2-one

Glycidic Ester Formation

Ethyl chloroacetate

Sodium methoxide

Sodium hydroxide
Saponification

Hydrochloric acid

Acidification & Decarboxylation

Work-up & Extraction

Final Extraction & Purification 2,6-Dimethyl-5-heptenal

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,6-Dimethyl-5-heptenal.

Logical Workflow for Creating a Melon-Themed
Fragrance
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Raw Material Selection

Concept: Fresh Melon Fragrance

2,6-Dimethyl-5-heptenal (for core melon note) Green Notes (e.g., Cis-3-Hexenol) Other Fruity Notes (e.g., Aldehyde C-14) Floral Notes (e.g., Hedione®) Musk Notes (e.g., Galaxolide®)

Initial Formulation & Blending

Sensory Evaluation (on skin and smelling strips)

Modification & Optimization

Does it meet the concept?

Final Fragrance Concentrate

Yes

Iterate

Click to download full resolution via product page

Caption: Logical workflow for developing a melon-themed fragrance.

Safety and Regulatory Information
2,6-Dimethyl-5-heptenal has been assessed for safety by the Research Institute for Fragrance

Materials (RIFM) and can be used safely in consumer products under typical use levels.[2] It is

important to handle the concentrated material with appropriate personal protective equipment,

as it can be a skin and eye irritant. As an aldehyde, it is moderately reactive and should be

stored in a cool, dark, and airtight container away from strong oxidizing agents. For detailed

safety information, refer to the material safety data sheet (MSDS) provided by the supplier.
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2,6-Dimethyl-5-heptenal is a versatile and impactful fragrance ingredient that provides a

characteristic fresh, green, and melon aroma. Its effective use requires an understanding of its

chemical properties, olfactory profile, and appropriate application levels. The protocols and

data presented in this document provide a comprehensive guide for researchers and perfumers

to successfully incorporate this valuable aldehyde into a variety of fragrance formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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